molecular formula C21H17ClN2O2 B3840203 N'-[2-(benzyloxy)benzylidene]-3-chlorobenzohydrazide CAS No. 5317-30-6

N'-[2-(benzyloxy)benzylidene]-3-chlorobenzohydrazide

Cat. No. B3840203
CAS RN: 5317-30-6
M. Wt: 364.8 g/mol
InChI Key: GNSRUZKPRLCNKC-OEAKJJBVSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N’-[2-(benzyloxy)benzylidene]-3-chlorobenzohydrazide” is a chemical compound with the linear formula C21H17ClN2O2 . It has a molecular weight of 364.835 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .


Molecular Structure Analysis

The molecular structure of “N’-[2-(benzyloxy)benzylidene]-3-chlorobenzohydrazide” is represented by the linear formula C21H17ClN2O2 . Unfortunately, detailed structural analysis such as bond lengths, angles, and conformational properties are not available in the sources I found.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals . The company does not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity . All sales are final .

Future Directions

A study on the synthesis of new liquid-crystalline compounds based on the terminal benzyloxy group has been described . This suggests that “N’-[2-(benzyloxy)benzylidene]-3-chlorobenzohydrazide” and similar compounds could have potential applications in the development of new liquid-crystalline materials .

properties

IUPAC Name

3-chloro-N-[(E)-(2-phenylmethoxyphenyl)methylideneamino]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H17ClN2O2/c22-19-11-6-10-17(13-19)21(25)24-23-14-18-9-4-5-12-20(18)26-15-16-7-2-1-3-8-16/h1-14H,15H2,(H,24,25)/b23-14+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GNSRUZKPRLCNKC-OEAKJJBVSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)COC2=CC=CC=C2C=NNC(=O)C3=CC(=CC=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C=C1)COC2=CC=CC=C2/C=N/NC(=O)C3=CC(=CC=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H17ClN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00416329
Record name AC1NSD4Z
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00416329
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

364.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N'-{(E)-[2-(benzyloxy)phenyl]methylidene}-3-chlorobenzohydrazide

CAS RN

5317-30-6
Record name AC1NSD4Z
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00416329
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N'-[2-(benzyloxy)benzylidene]-3-chlorobenzohydrazide
Reactant of Route 2
Reactant of Route 2
N'-[2-(benzyloxy)benzylidene]-3-chlorobenzohydrazide
Reactant of Route 3
Reactant of Route 3
N'-[2-(benzyloxy)benzylidene]-3-chlorobenzohydrazide
Reactant of Route 4
Reactant of Route 4
N'-[2-(benzyloxy)benzylidene]-3-chlorobenzohydrazide
Reactant of Route 5
Reactant of Route 5
N'-[2-(benzyloxy)benzylidene]-3-chlorobenzohydrazide
Reactant of Route 6
Reactant of Route 6
N'-[2-(benzyloxy)benzylidene]-3-chlorobenzohydrazide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.